Cas no 6153-31-7 (Oleanolic acid benzoate)

• Product Name: Oleanolic acid benzoate
• CAS No: 6153-31-7
• MF: C₃₇H₅₂O₄
• MW: 560.806391716003
• CID: 46448
• PubChem ID: 12094720
• Update Time: 2025-04-18

Oleanolic acid benzoate Chemical and Physical Properties

Names and Identifiers

• Oleanolic acid benzoate
• (3beta)-3-(Benzoyloxy)-olean-12-en-28-oic acid
• benzoate of oleanolic acid
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-benzoyloxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• CHEMBL3126477
• BDBM50102742
• 6153-31-7

• Inchi： 1S/C37H52O4/c1-32(2)19-21-37(31(39)40)22-20-35(6)25(26(37)23-32)13-14-28-34(5)17-16-29(41-30(38)24-11-9-8-10-12-24)33(3,4)27(34)15-18-36(28,35)7/h8-13,26-29H,14-23H2,1-7H3,(H,39,40)/t26-,27-,28+,29-,34-,35+,36+,37-/m0/s1
• InChI Key： AFUJWZAKNFIQGK-RRLKWQEHSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 560.38656014g/mol
• Monoisotopic Mass: 560.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 630.7 °C at 760 mmHg
• Flash Point: 188.4 °C
• Refractive Index: 1.573
• PSA: 63.60000
• LogP: 9.09830